![molecular formula C9H14N2 B1266581 3-Amino-N,N-dimethylbenzylamine CAS No. 27958-77-6](/img/structure/B1266581.png)
3-Amino-N,N-dimethylbenzylamine
Overview
Description
3-Amino-N,N-dimethylbenzylamine is an organic compound with the formula C9H14N2 . The molecule consists of a benzyl group, C6H5CH2, attached to a dimethyl amino functional group . It is commonly used as a reagent in organic synthesis and also serves as a catalyst in the synthesis of polyurethane foams and epoxy resins .
Synthesis Analysis
N,N-Dimethylbenzylamine can be synthesized by the Eschweiler–Clarke reaction of benzylamine . Anodic oxidation of N,N-dimethylbenzylamine has been studied in methanol-tetra-n-butylammonium fluoroborate and in methanol-potassium hydroxide .Molecular Structure Analysis
The molecular structure of 3-Amino-N,N-dimethylbenzylamine is available as a 2D Mol file or as a computed 3D SD file . The molecule consists of a benzyl group, C6H5CH2, attached to a dimethyl amino functional group .Chemical Reactions Analysis
N,N-Dimethylbenzylamine undergoes directed ortho metalation with butyl lithium . It reacts with Os3(CO)12 to form triosmium clusters .Physical And Chemical Properties Analysis
3-Amino-N,N-dimethylbenzylamine has a molecular weight of 150.2209 . It is a colorless liquid .Scientific Research Applications
Analytical Chemistry
3-Amino-N,N-dimethylbenzylamine can be analyzed by reverse phase (RP) HPLC method with simple conditions . The mobile phase contains an acetonitrile (MeCN), water, and phosphoric acid . For Mass-Spec (MS) compatible applications the phosphoric acid needs to be replaced with formic acid . This liquid chromatography method is scalable and can be used for isolation impurities in preparative separation .
Catalyst for Polyurethane Foams
Dimethylbenzylamine, a closely related compound, is used as a catalyst for the formation of polyurethane foams . Given the structural similarity, 3-Amino-N,N-dimethylbenzylamine may also have potential in this application.
Catalyst for Epoxy Resins
As a tertiary amine, 3-Amino-N,N-dimethylbenzylamine can act as an epoxy-amine cure enhancement catalyst . This makes it valuable in the production of epoxy resins, which have a wide range of applications in industries such as automotive, marine, and aerospace.
Phase Transfer Catalysts
The amine is basic and undergoes quaternization with alkyl halides (e.g. hexyl bromide) to give quaternary ammonium salts . Such salts are useful phase transfer catalysts .
Synthesis of Derivatives
3-Amino-N,N-dimethylbenzylamine undergoes directed ortho metalation with butyl lithium . Via these reactions, many derivatives are known with the formula 2-X-C6H4CH2N(CH3)2 (E = SR, PR2, etc.) .
Pharmaceutical, Chemical, and Cosmetic Industries
Mechanism of Action
Target of Action
3-Amino-N,N-dimethylbenzylamine is a type of amine compound
Mode of Action
The mode of action of 3-Amino-N,N-dimethylbenzylamine involves a process known as reductive amination . In this process, an imine is formed from an amine and an aldehyde or ketone, and then the imine is reduced to an amine . This is a controlled way of forming nitrogen-carbon bonds .
Biochemical Pathways
The compound is used as a reagent in the preparation of amino-triazole-carboxamide derivatives for use in trypanosoma cruzi , suggesting it may influence pathways related to this parasitic infection.
Pharmacokinetics
It’s known that the compound can be analyzed using reverse phase high-performance liquid chromatography (hplc), which is suitable for pharmacokinetic studies .
Result of Action
The compound’s role in the synthesis of amino-triazole-carboxamide derivatives suggests it may have effects related to the bioactivity of these derivatives .
Action Environment
The action, efficacy, and stability of 3-Amino-N,N-dimethylbenzylamine can be influenced by various environmental factors. For instance, the compound’s reductive amination process can be affected by the presence of reducing agents . Additionally, the compound’s solubility in water suggests that its action and stability may be influenced by the aqueous environment.
Safety and Hazards
3-Amino-N,N-dimethylbenzylamine poses potential risks to human health and the environment. It is harmful upon contact with the skin, if swallowed, and if inhaled. It can cause severe skin burns and eye damage. Additionally, it has the potential to be toxic to aquatic life with long-lasting effects .
Future Directions
As the molecule has tertiary amine functionality, two of the key uses are as an epoxy-amine cure enhancement catalyst and also as a polyurethane catalyst . The anodic oxidation of amines is an essential alternative to the conventional chemical transformation that provides critical routes for synthesising and modifying a wide range of chemically useful molecules, including pharmaceuticals and agrochemicals .
properties
IUPAC Name |
3-[(dimethylamino)methyl]aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2/c1-11(2)7-8-4-3-5-9(10)6-8/h3-6H,7,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOJBIBHVUSZAGS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=CC(=CC=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00182239 | |
Record name | 3-Amino-N,N-dimethylbenzylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00182239 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-N,N-dimethylbenzylamine | |
CAS RN |
27958-77-6 | |
Record name | 3-Amino-N,N-dimethylbenzenemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=27958-77-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Amino-N,N-dimethylbenzylamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027958776 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 27958-77-6 | |
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Record name | 3-Amino-N,N-dimethylbenzylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00182239 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-amino-N,N-dimethylbenzylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.044.301 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 3-AMINO-N,N-DIMETHYLBENZYLAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/XWS7V668LS | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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